(Z)-3-(5-((3-(benzo[d][1,3]dioxol-5-yl)-2-imino-4-oxothiazolidin-5-ylidene)methyl)furan-2-yl)benzoic acid

• IUPAC Name: 3-[5-[(Z)-[3-(1,3-benzodioxol-5-yl)-2-imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C22H14N2O6S/c23-22-24(14-4-6-17-18(9-14)29-11-28-17)20(25)19(31-22)10-15-5-7-16(30-15)12-2-1-3-13(8-12)21(26)27/h1-10,23H,11H2,(H,26,27)/b19-10-,23-22?
• InChI Key: ARXKWYLPICNGDP-ZSJQBNEXSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)N3C(=O)C(=CC4=CC=C(O4)C5=CC(=CC=C5)C(=O)O)SC3=N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)N3C(=O)/C(=C/C4=CC=C(O4)C5=CC(=CC=C5)C(=O)O)/SC3=N
• Molecular Formula: C22H14N2O6S
• Molecular Weight: 434.4 g/mol
• CAS No.: 354558-92-2

Description

(Z)-3-(5-((3-(benzo[d][1,3]dioxol-5-yl)-2-imino-4-oxothiazolidin-5-ylidene)methyl)furan-2-yl)benzoic acid is a useful research compound. Its molecular formula is C22H14N2O6S and its molecular weight is 434.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antimicrobial Properties

• Antibiofilm Activity : Thiazolidinone derivatives, including structures similar to the compound , have been found effective against biofilm growth, particularly against Staphylococcus epidermidis. These compounds also show significant antibacterial properties (Pan et al., 2011).
• Antimicrobial Activity : Various thiazolidinone derivatives have demonstrated antimicrobial activities against both gram-negative and gram-positive bacteria, as well as fungal species (Dabholkar & Tripathi, 2011).

Anti-inflammatory and Anticancer Activity

• Antifibrotic and Anticancer Action : Amino/iminothiazolidinone derivatives, structurally related to the compound , have shown promising antifibrotic and anticancer activities. These compounds have been identified as potential candidates for further testing due to their comparable effects to existing drugs (Kaminskyy et al., 2016).
• Nematicidal and Antimicrobial Activity : Novel thiazolidinone compounds have shown effectiveness against nematodes and various microbial strains. Their antibacterial and antifungal properties make them potential candidates for further development in these areas (Reddy et al., 2010).

Antidiabetic Properties

• Hypoglycemic Activity : Benzothiazole derivatives, which are structurally related, have shown potential as antidiabetic drugs by activating the enzyme AMPK, leading to increased glucose uptake in cell models. These compounds could be key in the development of novel treatments for diabetes (Meltzer-Mats et al., 2013).

Neurological Applications

• Inhibitors of Excitatory Amino Acid Transporters : Certain derivatives of thiazolidinone have been identified as selective inhibitors of excitatory amino acid transporter subtypes, which could have implications for neurological disorders and their treatments (Hansen et al., 2016).